Cas no 2757958-84-0 (2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid)

• Product Name: 2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid
• CAS No: 2757958-84-0
• MF: C₁₅H₁₃BrO₅S
• MW: 385.229722738266
• CID: 6019863
• PubChem ID: 165764964
• Update Time: 2025-05-23

2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid
• 2757958-84-0
• EN300-37153288
• 2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid

• Inchi： 1S/C15H13BrO5S/c1-10-2-8-13(9-3-10)22(19,20)21-14(15(17)18)11-4-6-12(16)7-5-11/h2-9,14H,1H3,(H,17,18)
• InChI Key： XUHCAYZSKBQKCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 383.96671g/mol
• Monoisotopic Mass: 383.96671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89Ų

Additional information on 2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid

2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic Acid: A Comprehensive Overview

The compound with CAS No 2757958-84-0, commonly referred to as 2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of anti-inflammatory agents and neuroprotective therapies.

The molecular structure of this compound is characterized by a central acetic acid moiety, which serves as a versatile platform for functionalization. The presence of a 4-bromophenyl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Additionally, the inclusion of a 4-methylbenzenesulfonyl group enhances the molecule's stability and solubility, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies, including mild oxidation reactions and catalytic cross-coupling techniques. These methods not only improve the yield but also reduce the environmental footprint associated with its production, aligning with current trends toward sustainable chemical synthesis.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preclinical trials have shown promising results in models of neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

The versatility of this compound extends to its use in material science, where it has been employed as a precursor for the synthesis of advanced polymers and biomaterials. Its ability to form stable covalent bonds under mild conditions makes it an invaluable tool in the development of biocompatible materials for medical applications.

In conclusion, 2-(4-Bromophenyl)-2-[(4-methylbenzenesulfonyl)oxy]acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic and biological research, position it as a key player in the future of drug discovery and materials science.